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Compound of Interest

Compound Name: 5-Nitrothiophene-2-carboxylic acid

Cat. No.: B180939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 5-Nitrothiophene-2-carboxylic acid. The information is intended to

assist researchers, scientists, and drug development professionals in ensuring the integrity and

reliability of this compound in their work. While specific quantitative stability studies on this

molecule are not extensively available in published literature, this guide synthesizes known

properties, safety data, and established principles of stability testing for nitroaromatic

compounds to provide a robust framework for its handling and storage.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Nitrothiophene-2-carboxylic
acid is presented below. These parameters are fundamental to understanding its chemical

behavior and stability profile.
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Property Value Reference(s)

Chemical Formula C₅H₃NO₄S [1]

Molar Mass 173.15 g/mol [1]

Appearance Yellow to light brown solid [1]

Melting Point 182 - 186 °C [1]

Solubility in Water Insoluble [1]

Solubility (Organic) Soluble in DMSO, DMF [1]

pKa ~2.4 (carboxylic acid group) [1]

Stability Profile
5-Nitrothiophene-2-carboxylic acid is generally stable under standard laboratory conditions.

[1] However, its stability is influenced by several factors, including temperature, light, and the

presence of incompatible substances. As a nitroaromatic compound, it warrants careful

handling to prevent degradation.

General Stability
The compound is described as stable under normal conditions but may undergo decomposition

when exposed to heat or strong oxidizing agents.[1] The nitro group and the thiophene ring are

susceptible to chemical transformations under stress conditions.

Incompatible Materials
To maintain the integrity of the compound, direct contact with the following substances should

be avoided:

Strong Oxidizing Agents: These can react with the thiophene ring and the nitro group,

leading to degradation.

Strong Bases: As a carboxylic acid, it will react with bases.[1] Aromatic nitro compounds can

also undergo vigorous reactions with bases.
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Hazardous Decomposition Products
Upon combustion or thermal decomposition, 5-Nitrothiophene-2-carboxylic acid may

produce hazardous gases, including:

Carbon monoxide (CO) and Carbon dioxide (CO₂)

Nitrogen oxides (NOx)

Sulfur oxides (SOx)[2]

The diagram below illustrates the key factors that can influence the stability of 5-
Nitrothiophene-2-carboxylic acid.
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Caption: Factors leading to the degradation of the compound.

Storage and Handling Guidelines
Proper storage and handling are critical to prevent degradation and ensure the safety of

personnel. The following conditions are recommended based on available safety data sheets.

[1][2]
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Condition Recommendation Rationale

Temperature Store in a cool, dry place.
To prevent thermal

decomposition.

Light
Keep away from direct

sunlight.

To prevent photochemical

degradation.

Atmosphere Store in a well-ventilated area.
To ensure a safe work

environment.

Container
Keep in a tightly sealed

container.

To prevent moisture absorption

and contact with air.[1]

Separation

Segregate from incompatible

substances (strong oxidizing

agents, bases).

To avoid chemical reactions

and degradation.[1]

Forced Degradation Studies: An Exemplary
Approach
Forced degradation studies are essential in drug development to understand degradation

pathways and to develop stability-indicating analytical methods. While specific forced

degradation data for 5-Nitrothiophene-2-carboxylic acid is not readily available, this section

provides a detailed, exemplary protocol based on ICH guidelines. This protocol can be adapted

to evaluate the intrinsic stability of the molecule.

The workflow for conducting a forced degradation study is outlined in the diagram below.
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Forced Degradation Experimental Workflow

Prepare Stock Solution
of Compound

Expose Aliquots to Stress Conditions
(Acid, Base, Peroxide, Heat, Light)

Neutralize/Quench
Reactions (if applicable)
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Working Concentration

Analyze by Stability-Indicating
Method (e.g., HPLC-UV/MS)
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Caption: A typical workflow for a forced degradation study.

Illustrative Experimental Protocol
Objective: To investigate the degradation of 5-Nitrothiophene-2-carboxylic acid under

various stress conditions and to facilitate the development of a stability-indicating method.

Materials:
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5-Nitrothiophene-2-carboxylic acid

Methanol or Acetonitrile (HPLC grade)

Water (HPLC grade)

Hydrochloric acid (HCl), 0.1 N and 1 N

Sodium hydroxide (NaOH), 0.1 N and 1 N

Hydrogen peroxide (H₂O₂), 3% and 30%

HPLC system with UV or PDA detector, and preferably a Mass Spectrometer (MS)

Photostability chamber

Oven

Methodology:

Preparation of Stock Solution: Prepare a stock solution of 5-Nitrothiophene-2-carboxylic
acid (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

Acid Hydrolysis:

Mix an aliquot of the stock solution with 0.1 N HCl.

Heat the solution (e.g., at 60°C) for a specified period (e.g., 2, 8, 24 hours).

After heating, cool the solution to room temperature and neutralize with an equivalent

amount of 0.1 N NaOH.

Dilute to the final concentration with the mobile phase for analysis.

Note: If no degradation is observed, a stronger acid (1 N HCl) and higher temperature may

be used.

Base Hydrolysis:
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Mix an aliquot of the stock solution with 0.1 N NaOH.

Keep the solution at room temperature for a specified period.

Neutralize with an equivalent amount of 0.1 N HCl.

Dilute to the final concentration for analysis.

Note: Due to the acidic nature of the molecule and the potential reactivity of nitroaromatics

with bases, milder conditions should be attempted first.

Oxidative Degradation:

Mix an aliquot of the stock solution with 3% H₂O₂.

Keep the solution at room temperature, protected from light, for a specified period.

Dilute for analysis.

Note: If no degradation is seen, 30% H₂O₂ can be used.

Thermal Degradation (Solid State):

Place a known amount of the solid compound in an oven (e.g., at 70°C) for a set duration.

Periodically withdraw samples, dissolve in solvent, and analyze.

Photolytic Degradation:

Expose the stock solution in a chemically inert, transparent container to a light source in a

photostability chamber.

The exposure should be not less than 1.2 million lux hours and 200 watt hours/square

meter (as per ICH Q1B guidelines).

Simultaneously, keep a control sample, wrapped in aluminum foil to protect it from light,

under the same temperature conditions.

Analyze both the exposed and control samples.
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Data Presentation (Hypothetical)
The results of such a study should be summarized in a table to clearly indicate the extent of

degradation under each condition.

Stress
Condition

Reagent/Co
ndition

Duration
Temperatur
e

%
Degradatio
n
(Illustrative)

Number of
Degradants
(Illustrative)

Acid

Hydrolysis
0.1 N HCl 24 hours 60°C 8% 1

Base

Hydrolysis
0.1 N NaOH 8 hours Room Temp 15% 2

Oxidation 3% H₂O₂ 24 hours Room Temp 12% 2

Thermal

(Solid)
- 48 hours 70°C 5% 1

Photolytic
1.2 million lux

hrs
- 25°C 18% 3

Disclaimer: The percentage degradation and number of degradants are illustrative and not

based on experimental data for this specific compound. The goal of a forced degradation study

is typically to achieve 5-20% degradation to ensure that the analytical method can detect and

resolve degradation products.

Conclusion
While 5-Nitrothiophene-2-carboxylic acid is stable under recommended storage conditions, it

is susceptible to degradation from heat, light, strong oxidizing agents, and strong bases. For

researchers and developers, it is crucial to adhere to the storage guidelines outlined in this

document to maintain the compound's purity and integrity. When developing formulations or

new applications, conducting forced degradation studies using a systematic approach, such as

the exemplary protocol provided, is essential to understand its stability profile and to develop

validated, stability-indicating analytical methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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